Cas no 66875-78-3 (Propanamide, 2-bromo-N-(1,1-dimethylethyl)-2-methyl-)

Propanamide, 2-bromo-N-(1,1-dimethylethyl)-2-methyl- structure
66875-78-3 structure
Product Name:Propanamide, 2-bromo-N-(1,1-dimethylethyl)-2-methyl-
CAS No:66875-78-3
MF:C8H16BrNO
MW:222.122741699219
CID:395636
PubChem ID:10878723
Update Time:2025-04-19

Propanamide, 2-bromo-N-(1,1-dimethylethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 2-bromo-N-(1,1-dimethylethyl)-2-methyl-
    • 2-bromo-N-tert-butyl-2-methylpropanamide
    • DTXSID40446862
    • 2-bromo-N-(tert-butyl)-2-methylpropanamide
    • SCHEMBL10187839
    • FT-0768826
    • 66875-78-3
    • WQOWHMXKLMGNFG-UHFFFAOYSA-N
    • Inchi: 1S/C8H16BrNO/c1-7(2,3)10-6(11)8(4,5)9/h1-5H3,(H,10,11)
    • InChI Key: WQOWHMXKLMGNFG-UHFFFAOYSA-N
    • SMILES: BrC(C)(C)C(NC(C)(C)C)=O

Computed Properties

  • Exact Mass: 221.04158
  • Monoisotopic Mass: 221.04153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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